4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

• Molecular Formula: C12H10Br2N2O3
• Molecular Weight: 390.03 g/mol
• IUPAC Name: 4-bromo-5-(3-bromo-4-methoxyphenyl)-2-methylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C12H10Br2N2O3/c1-16-11(12(17)18)9(14)10(15-16)6-3-4-8(19-2)7(13)5-6/h3-5H,1-2H3,(H,17,18)
• InChI Key: VVCXUBNBMJONMV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C2=CC(=C(C=C2)OC)Br)Br)C(=O)O

Description

This compound features a pyrazole core substituted with two bromine atoms (positions 4 and 3-aryl) and a carboxylic acid group (position 5). Structural analogs and related pyrazole derivatives have been studied for applications in pharmaceuticals, agrochemicals, and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid typically involves multi-step organic reactions. One common approach is to start with the bromination of 3-methoxybenzoic acid to obtain 3-bromo-4-methoxybenzoic acid . This intermediate can then undergo further reactions, such as coupling with a pyrazole derivative, to form the final compound. The reaction conditions often involve the use of brominating agents like N-bromosuccinimide (NBS) and catalysts to facilitate the reactions .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using similar reaction pathways as described above. The process would be optimized for yield and purity, with careful control of reaction conditions such as temperature, pressure, and the use of solvents and catalysts.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or acids.

Reduction: The bromine atoms can be reduced to form hydrogenated derivatives.

Substitution: The bromine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4), reducing agents like lithium aluminum hydride (LiAlH4), and nucleophiles like sodium methoxide (NaOCH3). Reaction conditions vary depending on the desired transformation but typically involve controlled temperatures and the use of appropriate solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reaction pathway. For example, oxidation of the methoxy group can yield 4-bromo-3-(3-bromo-4-formylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid, while substitution of bromine atoms can produce derivatives with different functional groups.

Scientific Research Applications

Material Science

Advanced Materials : The compound is utilized in the formulation of advanced materials such as polymers and coatings. Its unique chemical properties can enhance the durability and resistance of materials to environmental factors, making it suitable for applications in protective coatings and composites .

Agricultural Chemistry

Herbicide and Fungicide Development : As an intermediate in the synthesis of agricultural chemicals, this compound plays a crucial role in developing herbicides and fungicides that improve crop yields by protecting plants from pests and diseases .

Biochemical Research

Enzyme Interaction Studies : The compound may be employed in biochemical assays to study interactions with enzymes or receptors, crucial for understanding its mechanism of action and potential therapeutic uses. Techniques such as molecular docking and fluorescence spectroscopy could be utilized to elucidate these interactions .

Case Studies

Recent research has focused on the biological activities associated with pyrazole derivatives:

Antimicrobial Efficacy

A study published in ACS Omega evaluated multiple pyrazole derivatives, revealing significant antimicrobial activity linked to structural modifications similar to those found in our compound.

Anti-inflammatory Mechanisms

Research has demonstrated that pyrazole derivatives can effectively reduce inflammation in animal models without severe side effects, suggesting potential therapeutic applications for compounds like 4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid.

Cytotoxicity Profiles

Comparative analyses have shown that compounds with bromine substitutions exhibit enhanced anticancer activity, indicating the potential of this compound in cancer research .

Mechanism of Action

The mechanism of action of 4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid involves its interaction with specific molecular targets. The bromine and methoxy groups can participate in various biochemical pathways, potentially affecting enzyme activity or receptor binding. The exact molecular targets and pathways depend on the specific application and biological context .

Comparison with Similar Compounds

Data Tables

Table 1. Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Storage Conditions
Target Compound	C₁₂H₁₀Br₂N₂O₃*	~402.0	3-(3-Bromo-4-methoxyphenyl), 4-Br, COOH	Not reported
4-Bromo-1-methyl-1H-pyrazole-5-carboxylic acid	C₅H₅BrN₂O₂	233.06	4-Br, 1-Me, COOH	Dry, room temp
4-Bromo-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid	C₁₁H₉BrN₂O₃	313.11	4-Br, 3-(4-MeOPh), COOH	Not reported

Table 2. Functional Group Impact on Properties

Substituent	Effect on Properties
3-Bromo-4-methoxyphenyl	Increases lipophilicity and steric bulk; enhances halogen bonding and π-π stacking
Carboxylic acid (-COOH)	Improves solubility, enables hydrogen bonding, and facilitates derivatization
Trifluoromethyl (-CF₃)	Enhances metabolic stability and acidity; reduces basicity

Biological Activity

4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid is a complex organic compound that belongs to the pyrazole family, characterized by its unique molecular structure and functional groups. This compound has garnered interest due to its potential biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. Understanding its biological activity is crucial for exploring its applications in medicinal chemistry and drug development.

Chemical Structure and Properties

The molecular formula of 4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid is $C_{12}H_{10}Br_2N_2O_3$. Its structure features:

• A pyrazole ring with a carboxylic acid group.
• Two bromine atoms which enhance its chemical reactivity.
• A methoxy group that may influence its biological interactions.

Biological Activity

Research into the biological activity of this compound reveals several potential effects:

1. Anti-inflammatory Activity

Compounds within the pyrazole family have been investigated for their anti-inflammatory properties. For instance, studies have shown that certain pyrazole derivatives can inhibit cyclooxygenase (COX) enzymes, which are critical in the inflammatory process. While specific data on 4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid is limited, its structural similarities to known anti-inflammatory agents suggest it may exhibit similar effects.

2. Antimicrobial Effects

The presence of bromine and methoxy substituents in the compound may enhance its antimicrobial activity. Pyrazole derivatives have demonstrated effectiveness against various bacterial strains and fungi. The mechanism often involves disrupting microbial cell membranes or inhibiting essential metabolic pathways .

3. Analgesic Properties

Pyrazole derivatives are also recognized for their analgesic effects. Compounds such as phenylbutazone, which share structural features with 4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid, have been shown to alleviate pain through COX inhibition and modulation of inflammatory mediators .

Comparative Analysis with Similar Compounds

A comparative analysis highlights the unique aspects of 4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid against structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid	Contains only one bromine atom	Simpler structure with fewer substituents
4-Bromo-5-nitro-1H-pyrazole	Contains a nitro group instead of methoxy	Different electronic properties due to nitro group
Methyl 4-bromo-1H-pyrazole-3-carboxylate	Ester derivative	More reactive due to ester functionality

This table illustrates how the dual bromine substituents and methoxy group in our compound may influence its biological activity differently compared to simpler derivatives.

Case Studies and Research Findings

Recent studies have explored the synthesis and biological evaluation of pyrazole derivatives, emphasizing their potential therapeutic applications:

• Synthesis Methodology : The synthesis typically involves multi-step organic reactions that require careful control of conditions to achieve high yields .
• Biological Evaluation : Investigations into the anticancer properties of pyrazole derivatives have indicated significant growth inhibition in various cancer cell lines, suggesting that similar evaluations for 4-Bromo-3-(3-bromo-4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid could yield valuable insights into its therapeutic potential .